![molecular formula C18H20N4O4 B4115623 2-(4-tert-butylbenzoyl)-N-(3-nitrophenyl)hydrazinecarboxamide](/img/structure/B4115623.png)
2-(4-tert-butylbenzoyl)-N-(3-nitrophenyl)hydrazinecarboxamide
Overview
Description
2-(4-tert-butylbenzoyl)-N-(3-nitrophenyl)hydrazinecarboxamide is a chemical compound that belongs to the family of hydrazinecarboxamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 2-(4-tert-butylbenzoyl)-N-(3-nitrophenyl)hydrazinecarboxamide involves the inhibition of enzymes such as COX-2 and 5-LOX, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to inhibit the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. It has been shown to reduce inflammation in animal models of arthritis, colitis, and asthma. It has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-tert-butylbenzoyl)-N-(3-nitrophenyl)hydrazinecarboxamide in lab experiments is its high potency and selectivity towards COX-2 and 5-LOX. This makes it a useful tool for studying the role of these enzymes in inflammation and other physiological processes. However, one limitation is that it may not accurately reflect the complex interactions between these enzymes and other factors in vivo.
Future Directions
There are several future directions for the study of 2-(4-tert-butylbenzoyl)-N-(3-nitrophenyl)hydrazinecarboxamide. One potential direction is the development of more potent and selective inhibitors of COX-2 and 5-LOX based on the structure of this compound. Another direction is the investigation of its potential applications in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
2-(4-tert-butylbenzoyl)-N-(3-nitrophenyl)hydrazinecarboxamide has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology. It has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. This makes it a potential candidate for the development of anti-inflammatory drugs.
properties
IUPAC Name |
1-[(4-tert-butylbenzoyl)amino]-3-(3-nitrophenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O4/c1-18(2,3)13-9-7-12(8-10-13)16(23)20-21-17(24)19-14-5-4-6-15(11-14)22(25)26/h4-11H,1-3H3,(H,20,23)(H2,19,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJSAUYPXQQVZSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)NC2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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